Methyl 2-(methylamino)-3-nitrobenzoate

• IUPAC Name: methyl 2-(methylamino)-3-nitrobenzoate
• InChI: InChI=1S/C9H10N2O4/c1-10-8-6(9(12)15-2)4-3-5-7(8)11(13)14/h3-5,10H,1-2H3
• InChI Key: PUJFWFKWWCVKMO-UHFFFAOYSA-N
• Canonical SMILES: CNC1=C(C=CC=C1[N+](=O)[O-])C(=O)OC
• Molecular Formula: C9H10N2O4
• DSSTOX Substance ID: DTXSID401218476
• Molecular Weight: 210.19 g/mol
• CAS No.: 913297-15-1

Description

“Methyl 2-(methylamino)-3-nitrobenzoate” suggests a compound that contains a methyl group, a methylamino group, and a nitrobenzoate group. The exact properties of this compound would depend on the specific arrangement of these groups.

Chemical Reactions Analysis

Again, without specific information, it’s hard to say. But in general, compounds with these groups might undergo reactions like reduction (of the nitro group), nucleophilic acyl substitution (at the ester), or reactions at the amine.

Physical and Chemical Properties Analysis

Physical and chemical properties such as solubility, melting point, boiling point, etc., would need to be determined experimentally.

Scientific Research Applications

Solubility and Chemical Characterization

• Solute Descriptor Determination : Spectroscopic methods were used to measure the solubility of 2-methyl-3-nitrobenzoic acid in various organic solvents at 298.2 K. This compound is believed to exist in monomeric form in these solvents. The measured solubilities provided the Abraham model solute descriptors, predicting the solubility of 2-methyl-3-nitrobenzoic acid in additional organic solvents (Hart et al., 2017).

• Quantitative Analysis Method : A method for the quantitative determination of 2-methyl-3-nitrobenzoic acid by gas chromatography was described. The compound was esterified with diazomethane before analysis, showing practicality and reliability for purity monitoring and new product development (Xue & Nan, 2002).

Spectroscopic and Structural Analysis

• Spectral Characterization : Spectral features of 4-(methylamino)-3-nitrobenzoic acid (MNA) were investigated using Fourier transform infrared, Raman, and UV-visible techniques combined with density functional theory calculations. The analysis highlighted the bioactive conformer of MNA molecule in a planar position and provided insights into its antipsychotic activity (Julie et al., 2019).

Synthesis and Chemical Reactions

• Nitration Process : A new, environmentally friendly nitration process of methyl 3-methylbenzoate was developed to synthesize 5-methyl-2-nitrobenzoic acid. The procedure highlighted high selectivity of substrates and a green nitrating process (Mei et al., 2018).

• Synthetic Process Optimization : The synthesis technology of ethyl 3-amino-2-[(2'-cyanobiphenyl-4-yl) methylamino]benzoate was optimized, using ethyl 2-[(2'-cyanobiphenyl-4-yl) methylamino]-3-nitrobenzoate as the starting material. The optimized process was stable, simple, high yield, and applicable for industrial production (Qiao-yun, 2012).

Mechanism of Action

The mechanism of action would depend on the use of the compound. For example, if it were a drug, the mechanism might involve interaction with biological receptors or enzymes.

Synthesis routes and methods I

Procedure details

9.8 g (50 mmol) of 4-methylamino-3-nitro-benzoic acid are treated in 50 ml of dimethyl formamide (DMF) with K2CO3 (14 g). 5 ml of dimethyl sulphate are added dropwise to this mixture over 10 minutes with stirring. It is stirred for 15 minutes and heated for 0.5 hours at 60° C. After cooling, it is diluted with water, the precipitated solids are filtered off, washed with water and dried. Yield: 9.8 g (93%); M.Pt.: 138-140° C.

Synthesis routes and methods II

Procedure details

A solution of 21.5 g (99.5 mmol) of methyl 2-chloro-3-nitrobenzoate in 300 mL of tetrahydrofuran (THF) was treated with drop wise addition of 300 mL (597 mmol) of methylamine (2M solution in THF) and was stirred overnight at room temperature. The reaction was concentrated to dryness, dissolved in dichloromethane, and washed with aqueous sodium bicarbonate and water. The organics were dried over sodium sulfate, filtered, and concentrated in vacuo to give 20.8 g (100%) of the title compound.

Synthesis routes and methods III

Procedure details

Methyl 2-fluoro-3-nitrobenzoate (25 g, 0.126 mol) was dissolved in DCM (400 ml) and to this was added Potassium carbonate (34.7 g, 0.25 mol) followed by Methylamine (20.63 ml, 0.5 mol). Reaction was stirred at room temperature under argon. Upon completion reaction was diluted with water and extracted with DCM (3×) then dried over magnesium sulfate. Solvents were removed under reduced pressure to afford methyl 2-(methylamino)-3-nitrobenzoate as a yellow solid.